Cas no 1207016-91-8 (1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• CAS No: 1207016-91-8
• MF: C₂₃H₂₅N₅O₂S
• MW: 435.54190325737
• CID: 5872013
• PubChem ID: 45504390
• Update Time: 2025-07-30

1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)piperidine-4-carboxamide
• AKOS024519817
• 1-(1H-benzimidazol-2-ylmethyl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• VU0521622-1
• F5824-0094
• 1-[(1H-1,3-benzodiazol-2-yl)methyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• 1207016-91-8

• Inchi： 1S/C23H25N5O2S/c1-2-30-16-7-8-19-20(13-16)31-23(26-19)27-22(29)15-9-11-28(12-10-15)14-21-24-17-5-3-4-6-18(17)25-21/h3-8,13,15H,2,9-12,14H2,1H3,(H,24,25)(H,26,27,29)
• InChI Key： XVRPYZFDXIEFDH-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1NC(C1CCN(CC2=NC3C=CC=CC=3N2)CC1)=O)OCC

Computed Properties

• Exact Mass: 435.17289623g/mol
• Monoisotopic Mass: 435.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

Introduction to 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide (CAS No: 1207016-91-8)

1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 1207016-91-8, represents a fusion of benzodiazole and benzothiazole moieties with a piperidine core, making it a promising candidate for further investigation in drug discovery.

The molecular structure of this compound is characterized by its intricate arrangement of heterocyclic rings, which contributes to its complex pharmacological profile. The presence of both benzodiazole and benzothiazole units suggests potential interactions with various biological targets, including receptors and enzymes that are involved in modulating neurological and cardiovascular functions. These features make it an intriguing subject for studying its pharmacokinetic behavior and potential therapeutic effects.

In recent years, there has been growing interest in developing novel compounds that combine the advantages of multiple pharmacophores. The combination of benzodiazole and benzothiazole in 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide may lead to enhanced binding affinity and selectivity towards specific biological targets. This dual functionality has the potential to improve therapeutic outcomes while minimizing side effects, a critical consideration in modern drug development.

The< strong>piperidine moiety in the compound's structure is another key feature that contributes to its pharmacological potential. Piperidine derivatives are well-known for their role in various therapeutic areas, including central nervous system (CNS) disorders and cardiovascular diseases. The incorporation of a piperidine ring into this compound suggests that it may exhibit properties such as improved blood-brain barrier penetration or enhanced metabolic stability, which are desirable traits for any drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential binding interactions between 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide and target proteins. For instance, studies have suggested that this compound may interact with receptors involved in pain modulation and anxiety regulation, indicating its potential as a therapeutic agent for related disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex molecular framework of this compound. These synthetic strategies not only enhance the efficiency of the process but also allow for the introduction of functional groups that can fine-tune the pharmacological properties of the final product.

Evaluation of the pharmacological activity of 1-(1H-1,3-benzodiazol-2-yl)methyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide has revealed promising results in preclinical studies. These studies have demonstrated its potential as a modulator of neurotransmitter systems, which could have implications for treating conditions such as depression and epilepsy. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties, further broadening its therapeutic scope.

The< strong>CAS number 1207016-91-8 serves as a unique identifier for this compound, facilitating its recognition and documentation in scientific literature and regulatory filings. This standardized naming system ensures clarity and consistency across different research groups and institutions, which is essential for collaborative efforts in drug discovery and development.

The development of new pharmaceuticals is a complex process that involves extensive testing to ensure safety and efficacy. 1-(1H-